Cas no 1935316-13-4 (1-(2-chloro-6-fluorophenyl)cyclopropylmethanol)

• Product Name: 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol
• CAS No: 1935316-13-4
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 6073214
• PubChem ID: 131075469
• Update Time: 2025-06-08

1-(2-chloro-6-fluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol
• [1-(2-chloro-6-fluorophenyl)cyclopropyl]methanol
• 1935316-13-4
• EN300-1984516
• (1-(2-chloro-6-fluorophenyl)cyclopropyl)methanol

• Inchi： 1S/C10H10ClFO/c11-7-2-1-3-8(12)9(7)10(6-13)4-5-10/h1-3,13H,4-6H2
• InChI Key： NXSAIWCVOPBCCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CO)CC1)F

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol

Introduction to 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol (CAS No. 1935316-13-4)

1-(2-chloro-6-fluorophenyl)cyclopropylmethanol, with the CAS number 1935316-13-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by a cyclopropyl ring attached to a methanol group, with a 2-chloro-6-fluorophenyl substituent, which imparts specific chemical and biological properties.

The chemical structure of 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The presence of the cyclopropyl ring and the substituted phenyl group offers a unique combination of rigidity and functional groups that can be exploited in the design of novel drugs and materials. Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents, particularly in areas such as oncology, neurology, and infectious diseases.

In terms of its physical properties, 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, but has limited solubility in water. This solubility profile makes it suitable for various synthetic processes and analytical techniques. The compound's stability under different conditions is also an important consideration for its use in laboratory settings and industrial applications.

The synthesis of 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-chloro-6-fluorobenzaldehyde with cyclopropylmagnesium bromide followed by reduction to form the alcohol. Another approach involves the coupling of 2-chloro-6-fluorobenzoyl chloride with cyclopropylmethyl Grignard reagent, followed by hydrolysis to yield the desired product. These synthetic strategies are well-documented in the literature and have been optimized for high yields and purity.

The biological activity of 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol has been the subject of several recent studies. Preliminary investigations have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, making it a potential lead compound for drug discovery. For example, it has been reported to have weak but selective inhibition of carbonic anhydrase isoforms, which are implicated in various physiological processes and diseases. Additionally, some studies have explored its potential as an antimicrobial agent, showing promising results against certain bacterial strains.

In the context of medicinal chemistry, the structural features of 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol make it an attractive candidate for further modification and optimization. The cyclopropyl ring can be used as a scaffold for attaching various functional groups to enhance or modulate biological activity. For instance, introducing additional substituents on the phenyl ring or modifying the methanol group can lead to derivatives with improved potency and selectivity. This flexibility in chemical modification is crucial for developing more effective therapeutic agents.

Beyond its potential as a drug candidate, 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol also finds applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune its electronic behavior through structural modifications opens up new possibilities for designing advanced materials with tailored properties.

In conclusion, 1-(2-chloro-6-fluorophenyl)cyclopropylmethanol (CAS No. 1935316-13-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for specific uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in various scientific and industrial fields.